Cas no 2172233-22-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2172233-22-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6067820
• PubChem ID: 165807416
• Update Time: 2025-09-25

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• EN300-1502680
• 2172233-22-4

• Inchi： 1S/C24H28N2O5/c1-15(12-22(28)29)25-21(27)13-24(2,3)26-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： CVTIZTJXGYZONJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic Acid (CAS No. 2172233-22-4)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, with the CAS number 2172233-22-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including an 9H-fluoren-9-ylmethoxycarbonyl moiety and an amide linkage. The presence of these structural elements not only contributes to its unique chemical properties but also opens up various possibilities for its interaction with biological targets. The fluorenylmethoxycarbonyl group is particularly noteworthy, as it is commonly used in the synthesis of peptide mimetics and other bioactive molecules due to its stability and ability to enhance binding affinity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has been identified as a potential candidate for further exploration in this regard. Its unique structural features suggest that it may have interactions with enzymes and receptors involved in critical metabolic and signaling processes.

One of the most exciting aspects of this compound is its potential application in the field of drug discovery. Researchers have been exploring its efficacy in inhibiting key enzymes that are implicated in inflammatory responses and cancer progression. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against several target enzymes, which could translate into therapeutic benefits for patients suffering from related conditions.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis and protecting group strategies, is essential to achieve the desired molecular structure. These synthetic methodologies not only enhance the efficiency of production but also allow for modifications that can fine-tune the biological activity of the compound.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers to predict potential drug-like properties. These computational approaches are complemented by experimental validation, which includes enzyme inhibition assays and cell-based assays to assess biological activity.

The pharmacokinetic properties of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid are another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies have indicated that the compound exhibits favorable properties, such as good solubility and moderate bioavailability, which are essential for its clinical development.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2172233-22-4) represents a promising avenue for therapeutic intervention in various diseases. Its unique molecular structure, combined with promising preclinical data, makes it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the fight against human disease.